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Get Quote

Executive Summary
trans-4-Hydroxycyclohexanecarboxylate (t-4-HCCA) is a distinct alicyclic organic acid found

in mammalian urine. Unlike endogenous metabolites generated by central carbon metabolism,

t-4-HCCA is primarily a product of the host-microbiome cometabolism. It originates from the

bacterial transformation of dietary cyclic polyols (e.g., quinic acid, chlorogenic acid) or the

Phase I oxidation of xenobiotic cyclohexanes.

In mammals, the compound represents a metabolic "fork in the road": it either undergoes

bacterial aromatization to form benzoate derivatives (leading to hippurate) or is absorbed by

the host and excreted as a Phase II conjugate. This guide delineates the molecular

mechanisms, enzymology, and analytical protocols required to study this pathway.

Physicochemical Profile
Understanding the substrate's physical nature is critical for experimental design (e.g., solvent

selection for in vitro assays).
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Property Value / Description Relevance to Metabolism

CAS Number 3685-26-5
Unique identifier for literature

search.[1]

IUPAC Name
trans-4-hydroxycyclohexane-1-

carboxylic acid

Stereochemistry (trans)

dictates enzymatic fit.

Molecular Weight 144.17 g/mol
Low MW facilitates rapid renal

clearance.

pKa (COOH) ~4.8
Ionized (anionic) at

physiological pH (7.4).

Lipophilicity (LogP) ~0.68
Moderately polar; requires

transporters for cell entry.

Solubility Water, DMSO, Methanol
High aqueous solubility aids

urinary excretion.

The Metabolic Pathway: A Gut-Liver Axis
The metabolism of t-4-HCCA is not a single linear event but a cyclic interplay between the gut

microbiota and hepatic enzymes.

Phase 0: Dietary Precursors & Bacterial Genesis
The primary source of t-4-HCCA in mammals is the anaerobic fermentation of dietary Quinic

Acid (1L-1,3,4,5-tetrahydroxycyclohexanecarboxylic acid), abundant in coffee, fruits (plums,

prunes), and vegetables.

Dehydroxylation (Gut Bacteria): Anaerobic bacteria (e.g., Lactobacillus, Bifidobacterium)

cleave the hydroxyl groups of quinic acid.

Formation of t-4-HCCA: Through sequential dehydration and reduction, t-4-HCCA is formed

as a stable intermediate.

Divergence:
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Path A (Aromatization): Specialized bacteria (Syntrophus, Corynebacterium) convert t-4-

HCCA to 4-oxocyclohexanecarboxylate, then to p-hydroxybenzoate.

Path B (Absorption): If bacterial transformation is incomplete, t-4-HCCA accumulates, is

absorbed via the colonic epithelium into the portal vein, and enters the mammalian liver.

Phase I & II: Mammalian Hepatic Handling
Once in the liver, t-4-HCCA is treated as a xenobiotic acid. Mammalian mitochondria generally

lack the capacity to aromatize cyclohexane rings efficiently (unlike bacteria). Therefore, the

host relies on conjugation to facilitate excretion.

Glucuronidation (Major): The hydroxyl group at C4 is a target for UDP-

glucuronosyltransferases (UGTs).

Glycine Conjugation (Minor/Variable): The carboxylic acid moiety can be activated by acyl-

CoA synthetases and conjugated with glycine by Glycine N-acyltransferase (GLYAT), forming

a "hexahydrohippuric acid" analog, though this is sterically less favorable than benzoate

conjugation.

Phase III: Excretion
The polar conjugates (or the free acid) are excreted via the kidneys. t-4-HCCA is a known

urinary marker for dietary intake of phenolic acids and gut microbiome diversity.

Pathway Visualization
The following diagram illustrates the dual fate of the compound: bacterial aromatization versus

mammalian conjugation.
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Caption: The metabolic bifurcation of t-4-HCCA. The compound originates in the gut and is

either aromatized by bacteria or absorbed and conjugated by the host.

Detailed Enzymology
Bacterial Enzyme: trans-4-
Hydroxycyclohexanecarboxylate Dehydrogenase
This is the rate-limiting enzyme for the aromatization pathway in bacteria. It is highly specific for

the trans isomer.

EC Number: 1.1.1.226[2]

Reaction:trans-4-hydroxycyclohexanecarboxylate + NAD⁺ ⇌ 4-

oxocyclohexanecarboxylate + NADH + H⁺[2]

Significance: If this enzyme is absent or inhibited in the gut microbiome, t-4-HCCA

accumulates and is excreted in urine rather than being converted to hippurate.

Mammalian Enzymes: Phase II Conjugation
UGTs (UDP-Glucuronosyltransferases): Likely UGT1A or UGT2B isoforms. They catalyze the

transfer of glucuronic acid to the C4-hydroxyl group.

GLYAT (Glycine N-Acyltransferase): Located in the mitochondrial matrix. While its primary

substrate is benzoyl-CoA, it retains partial activity toward alicyclic-CoAs, potentially forming

4-hydroxycyclohexyl-carbonylglycine.

Experimental Protocols
To validate this pathway in a drug development or metabolomics context, the following

workflows are recommended.

Protocol A: In Vitro Metabolic Stability (Hepatocytes)
Objective: Determine if the mammalian liver metabolizes t-4-HCCA or if it is metabolically inert

(excreted unchanged).
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Preparation: Thaw cryopreserved human/rat hepatocytes. Resuspend in Krebs-Henseleit

buffer to 1 × 10⁶ cells/mL.

Dosing: Add t-4-HCCA (dissolved in DMSO, final concentration 10 µM). Final DMSO < 0.1%.

Incubation: Incubate at 37°C with 5% CO₂.

Sampling: Take aliquots at 0, 30, 60, 120, and 240 minutes.

Quenching: Add 3 volumes of ice-cold Acetonitrile (containing internal standard, e.g., d5-

Benzoic acid). Centrifuge at 4000g for 10 min.

Analysis: Analyze supernatant via LC-MS/MS.

Expected Result: If Phase II occurs, parent depletion will correlate with the appearance of

a metabolite with m/z = [Parent + 176] (Glucuronide).

Protocol B: Anaerobic Fecal Incubation (Gut Origin
Verification)
Objective: Confirm the conversion of Quinic Acid to t-4-HCCA by gut flora.

Medium: Reduced Brain Heart Infusion (BHI) broth (pre-reduced in anaerobic chamber).

Inoculum: Fresh fecal slurry (10% w/v) from specific pathogen-free (SPF) rats or human

donors.

Substrate: Add Quinic Acid (1 mM).

Timecourse: Incubate anaerobically at 37°C for 24–48 hours.

Extraction: Acidify aliquots with HCl to pH 2.0, extract with Ethyl Acetate. Dry and derivatize

(TMS) for GC-MS or analyze directly by LC-MS.

Detection: Monitor disappearance of Quinic Acid and appearance of t-4-HCCA (m/z 143 in

negative mode).
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Analytical Methodology (LC-MS/MS)
For quantification in biological matrices (Urine/Plasma), use the following parameters.

Parameter Setting

Ionization Mode
ESI Negative (Carboxylic acid is easily

deprotonated)

MRM Transition
143.1 → 99.1 (Loss of CO₂); 143.1 → 81.1

(Loss of H₂O + CO₂)

Column
C18 Reverse Phase (e.g., Waters HSS T3) for

retention of polar acids.

Mobile Phase A Water + 0.1% Formic Acid

Mobile Phase B Acetonitrile + 0.1% Formic Acid

Gradient 5% B hold 1 min, ramp to 90% B over 5 min.

References
Brewster, D., et al. (1989). "The metabolic fate of cyclohexanecarboxylic acid in the rat."

Xenobiotica. Link

Obata, H., et al. (1990). "Purification and properties of trans-4-
hydroxycyclohexanecarboxylate dehydrogenase from Corynebacterium cyclohexanicum."

Journal of Fermentation and Bioengineering. Link

Clifford, M. N., et al. (2017).[3] "Chlorogenic acids and the acyl-quinic acids: discovery,

biosynthesis, bioavailability and bioactivity."[3] Natural Product Reports. Link

Gonthier, M. P., et al. (2003). "Microbial aromatic acid metabolites formed in the gut account

for a major fraction of the polyphenols excreted in urine of rats fed hydroxycinnamic acids."

Journal of Nutrition. Link

Phytochemicals & Metabolism Database. "Pathway: Quinic acid degradation." KEGG

Pathway Database. Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F2743689%2F
https://www.benchchem.com/product/b1258111/docs?utm_src=pdf-body#metabolic-pathway-and-bio-disposition-of-trans-4-hydroxycyclohexanecarboxylate-in-mammals
https://www.benchchem.com/product/b1258111/docs?utm_src=pdf-body#metabolic-pathway-and-bio-disposition-of-trans-4-hydroxycyclohexanecarboxylate-in-mammals
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sciencedirect.com%2Fscience%2Farticle%2Fabs%2Fpii%2F0922338X9090124Y
https://pubs.rsc.org/en/content/articlelanding/2017/np/c7np00030h
https://pubs.rsc.org/en/content/articlelanding/2017/np/c7np00030h
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.rsc.org%2Fen%2Fcontent%2Farticlelanding%2F2017%2Fnp%2Fc7np00030h
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F12843290%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.genome.jp%2Fpathway%2Fmap00362
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258111?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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